Cas no 1207049-20-4 (N-(2-methoxyphenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide)

• Product Name: N-(2-methoxyphenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
• CAS No: 1207049-20-4
• MF: C₂₂H₁₉N₃O₃S
• MW: 405.46956372261
• CID: 5393133
• Update Time: 2025-05-23

N-(2-methoxyphenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• N-(2-methoxyphenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

• Inchi： 1S/C22H19N3O3S/c1-14-7-9-15(10-8-14)16-12-29-21-20(16)23-13-25(22(21)27)11-19(26)24-17-5-3-4-6-18(17)28-2/h3-10,12-13H,11H2,1-2H3,(H,24,26)
• InChI Key： LNFCWOJXDMJCCV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CN1C=NC2C(C3=CC=C(C)C=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(2-methoxyphenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

Research Brief on N-(2-methoxyphenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS: 1207049-20-4)

Recent studies on the compound N-(2-methoxyphenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS: 1207049-20-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This thieno[3,2-d]pyrimidine derivative has garnered attention due to its unique structural features and promising biological activities, particularly in the context of kinase inhibition and anticancer applications.

The compound's mechanism of action involves selective inhibition of key kinases implicated in cell proliferation and survival pathways. Structural-activity relationship (SAR) studies have demonstrated that the 4-methylphenyl and 2-methoxyphenyl substituents play a critical role in enhancing binding affinity and selectivity. Recent in vitro assays have shown potent inhibitory activity against a panel of cancer cell lines, with IC50 values in the low micromolar range, suggesting its potential as a lead compound for further optimization.

Pharmacokinetic evaluations of 1207049-20-4 have revealed favorable drug-like properties, including moderate plasma stability and acceptable membrane permeability. However, challenges remain in improving metabolic stability and oral bioavailability, which are currently the focus of ongoing medicinal chemistry efforts. Advanced computational modeling studies have provided insights into potential structural modifications to address these limitations while maintaining the compound's biological activity.

Recent patent filings indicate growing commercial interest in this chemical scaffold, with several pharmaceutical companies exploring its application in combination therapies. The compound's unique thienopyrimidine core offers opportunities for intellectual property development, as evidenced by the increasing number of derivative claims in recent patent applications.

Future research directions for 1207049-20-4 include comprehensive in vivo efficacy studies, detailed toxicological profiling, and exploration of synergistic effects with existing anticancer agents. The compound's potential as a targeted therapy for specific genetic subtypes of cancer is particularly promising and warrants further investigation through biomarker-driven clinical studies.